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Compound of Interest

Compound Name: 2-Iodobenzoic acid

Cat. No.: B1664553 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 2-Iodobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and

toxicological properties of 2-Iodobenzoic acid (CAS No: 88-67-5). The information is compiled

and synthesized from multiple safety data sheets and toxicological resources to ensure a

thorough guide for laboratory and drug development applications.

Chemical Identification and Physical Properties
2-Iodobenzoic acid is an organic compound that serves as a versatile precursor in the

synthesis of various organic molecules, including the mild oxidants 2-Iodoxybenzoic acid (IBX)

and Dess-Martin periodinane.[1][2][3]

Table 1: Chemical Identifiers for 2-Iodobenzoic Acid
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Identifier Value

IUPAC Name 2-iodobenzoic acid[4]

CAS Number 88-67-5[5][6][7]

EC Number 201-850-7[5][8][9]

Molecular Formula C₇H₅IO₂[4][10][11]

Molecular Weight 248.02 g/mol [4][7]

Synonyms o-Iodobenzoic acid, Benzoic acid, 2-iodo-[4][6]

InChI Key CJNZAXGUTKBIHP-UHFFFAOYSA-N[4][7]

Table 2: Physical and Chemical Properties of 2-Iodobenzoic Acid
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Property Value Source(s)

Physical State

White to off-white or light

brown crystalline powder/solid.

[4][12][13]

Fisher Scientific, PubChem

Odor Odorless.[12] Fisher Scientific

Melting Point
160-163 °C (320-325.4 °F).[7]

[11][12][14]

Fisher Scientific, ChemBK,

Chemsrc, Sigma-Aldrich

Density 2.25 g/cm³.[8][12]
Fisher Scientific, Elemental

Microanalysis

Solubility

Sparingly soluble in water.[10]

[11] Soluble in organic

solvents like ethanol and

acetone.[10][13]

ChemicalBook, ChemBK,

Solubility of Things

Vapor Pressure 0.000198 mmHg at 25°C.[4] PubChem

pKa 2.85 at 25°C.[11] ChemBK

Stability

Stable under normal

conditions.[5][12][15] May be

sensitive to light and air.[10]

[12]

TCI, Fisher Scientific, CDH,

ChemicalBook

Hazard Identification and Classification
2-Iodobenzoic acid is classified as hazardous under the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals.

Table 3: GHS Hazard Classification for 2-Iodobenzoic Acid
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[5]

[8][9][15]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[5]

[8][9][15]

Serious Eye Damage/Eye

Irritation
Category 1 / 2

H318 / H319: Causes serious

eye damage / Causes serious

eye irritation.[5][8][9][15]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[8][12][15][16]

Signal Word:Danger or Warning[5][9][12]

Primary Hazards:

Ingestion: Harmful if swallowed.[4][5]

Skin Contact: Causes skin irritation.[5][9] Skin contact is not thought to have harmful health

effects on its own, but the material can cause inflammation and may produce health damage

following entry through wounds or lesions.[17]

Eye Contact: Causes serious eye irritation and may cause serious eye damage.[5][9][12]

Inhalation: May cause respiratory system irritation.[8][12][15]

Toxicological Data
The toxicological profile has been established through animal studies. The primary endpoints

are acute oral toxicity and irritation.

Table 4: Acute Toxicity Data for 2-Iodobenzoic Acid
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Test Species Route Value Source(s)

LD₅₀ Mouse Oral 1500 mg/kg TCI[5]

LD₅₀ Mouse Intraperitoneal 196 mg/kg

Santa Cruz

Biotechnology[17

]

LD₅₀ Mouse Intraperitoneal 200 mg/kg TCI[5]

Chronic Effects: Prolonged exposure to iodides may lead to "iodism," characterized by

symptoms such as excessive salivation, headache, fever, and skin rashes.[15] Iodides can also

affect thyroid gland activity.[17]

Experimental Protocols
The toxicological data reported in safety data sheets are typically generated using standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (OECD Test Guideline 420: Fixed
Dose Procedure)
This method is designed to assess the acute toxic effects of a substance following oral

administration, using fewer animals and causing less suffering than traditional LD₅₀ tests.[18]

Principle: The test avoids using death as an endpoint. Instead, it identifies a dose that

causes evident toxicity but no mortality.[4][12]

Methodology: The study begins with a sighting study to determine the appropriate starting

dose.[18] Subsequently, groups of animals (typically female rats) are dosed in a stepwise

manner using fixed doses (e.g., 5, 50, 300, 2000 mg/kg).[4] The substance is administered

as a single oral dose via gavage to fasted animals.[4][8]

Observations: Animals are observed for signs of toxicity and mortality for up to 14 days.[8]

Observations are made at specific intervals post-dosing (e.g., 30 mins, 1, 2, 4 hours) and
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daily thereafter.[19] Body weight is recorded weekly.[4] At the end of the study, a gross

necropsy is performed.[4]

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
This guideline provides a procedure for assessing the potential of a substance to cause skin

irritation or corrosion.[11][17]

Principle: The test evaluates the potential for reversible inflammatory changes in the skin

following application of a test substance.[15] A sequential testing strategy, often starting with

in vitro methods, is recommended to minimize animal testing.[14][20]

Methodology: A single dose (0.5 g for solids) of the test substance is applied to a small area

(approx. 6 cm²) of the shaved skin of an albino rabbit.[11][20] The area is covered with a

gauze patch for a 4-hour exposure period.[11][20] After exposure, the residual substance is

removed.[20]

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal. Observations may continue for up to 14 days to

assess the reversibility of the effects.[20]

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This test is used to identify substances that can cause serious eye damage or irritation.[16]

Principle: The test assesses the potential for a substance to produce reversible or

irreversible changes in the eye. A weight-of-evidence analysis is performed first to avoid

unnecessary animal testing.[5][10]

Methodology: A single dose of the test substance (typically 0.1 g for a solid) is applied into

the conjunctival sac of one eye of an albino rabbit.[9][21] The other eye remains untreated

and serves as a control.[5][16] The eyelids are held together for about one second to prevent

loss of the material.[5][10] The use of topical anesthetics and systemic analgesics is

recommended to minimize pain and distress.[5]
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Observations: Eyes are examined for corneal opacity, iritis, and conjunctival redness and

chemosis (swelling) at 1, 24, 48, and 72 hours after application.[9] The observation period

can be extended up to 21 days to evaluate the reversibility of any effects.[16][21]

Risk Assessment and Handling Workflow
Proper risk assessment and adherence to handling protocols are critical to ensure safety when

working with 2-Iodobenzoic acid. The following workflow outlines the key steps from initial

assessment to emergency response.
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Start:
Handling 2-Iodobenzoic Acid

1. Hazard Assessment
- Review MSDS/SDS

- Identify Hazards:
  - H302 (Oral Tox.)
  - H315 (Skin Irrit.)

  - H318/H319 (Eye Dam./Irrit.)
  - H335 (Resp. Irrit.)

2. Implement Control Measures
(Based on Assessment)

3. Select Personal Protective Equipment (PPE)
- Eye: Safety glasses/goggles

- Hands: Chemical-resistant gloves (e.g., nitrile)
- Body: Lab coat, overalls

- Respiratory: Use in ventilated hood; respirator if dust is generated

Engineering Controls:
Fume Hood

4. Safe Handling & Storage
- Avoid dust formation

- Avoid contact with skin, eyes, clothing
- Wash hands thoroughly after handling
- Store in cool, dry, well-ventilated area

- Keep container tightly closed
- Incompatible with: Strong oxidizing agents, strong bases

5. Accidental Release / Spill Procedure

If spill occurs

6. Personal Exposure Emergency

If exposure occurs

End of Workflow

If handled safely

Isolate & Ventilate Area

Skin Contact:
- Remove contaminated clothing

- Wash with plenty of water for 15 min

Eye Contact:
- Rinse with water for 15 min

- Remove contact lenses
- Seek immediate medical attention

Inhalation:
- Move to fresh air
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Fig. 1: Risk Assessment and Handling Workflow for 2-Iodobenzoic Acid.
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First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Table 5: First Aid Measures for 2-Iodobenzoic Acid

Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air. If symptoms like

coughing or shortness of breath occur, seek

medical attention.[8][9][12][16]

Skin Contact

Immediately remove all contaminated clothing.

[17] Wash the affected skin with plenty of water

for at least 15 minutes.[12][16] If skin irritation

persists, get medical advice.[5][8][9]

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, also

under the eyelids.[5][12][16] Remove contact

lenses if present and easy to do.[5][8][9] Seek

immediate medical attention.[8][9][16]

Ingestion

Do NOT induce vomiting.[12][16] Rinse the

mouth with water and give a glass of water to

drink.[5][8][17] Call a poison center or doctor

immediately if you feel unwell.[5][8][9]

Notes to Physician Treat symptomatically.[8][12][16][17]

Fire and Explosion Hazard Data
Flammability: Combustible solid but propagates flame with difficulty.[17] Dust clouds may

form an explosive mixture with air if in a confined space with an ignition source.[17]

Suitable Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon

dioxide (CO₂).[5][12][16]
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Hazardous Combustion Products: Thermal decomposition can produce toxic and corrosive

fumes, including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen iodide.[5][12]

[17]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[12][15][16]

Handling, Storage, and Disposal
Handling: Use in a well-ventilated area, preferably a chemical fume hood.[15] Avoid creating

dust.[15] Avoid all personal contact, including inhalation, and contact with skin and eyes.[6]

[16][17] Wash hands thoroughly after handling.[6][12]

Storage: Store in a cool, dry, and well-ventilated place.[15] Keep the container tightly closed

when not in use.[8][15][16] The substance may be light and air-sensitive; storage under an

inert atmosphere is recommended.[12][16]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[5][12]

Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal

company.[15] Waste materials must be disposed of in accordance with local, regional, and

national regulations.[16] Do not empty into drains.[16]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[15] Ensure adequate ventilation.[6]

[15] Avoid breathing dust and contact with skin and eyes.[6][17] Wear appropriate personal

protective equipment, including respiratory protection, gloves, and eye protection.[5][15]

Environmental Precautions: Prevent the product from entering drains, waterways, or sewers.

[5][6][15]

Containment and Cleanup: For minor spills, clean up immediately.[17] Sweep up the solid

material, taking care not to create dust, and shovel it into a suitable, closed container for

disposal.[12][15][16] Clean the contaminated surface thoroughly.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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